Ethyl 4-(2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C21H18FN3O3S/c1-2-28-21(27)15-5-9-17(10-6-15)23-19(26)13-29-20-12-11-18(24-25-20)14-3-7-16(22)8-4-14/h3-12H,2,13H2,1H3,(H,23,26)
• InChI Key: UXSRCYVSPCHXHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)F
• Molecular Formula: C21H18FN3O3S
• Molecular Weight: 411.5 g/mol
• CAS No.: 896047-91-9

Description

Ethyl 4-(2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C21H18FN3O3S and its molecular weight is 411.45. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Heterocyclic Compounds

Ethyl 4-(2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)acetamido)benzoate, as a compound, contributes to the field of chemical synthesis with its involvement in the creation of heterocyclic compounds. Studies have demonstrated the compound's utility in synthesizing various heterocycles, highlighting its role in medicinal chemistry and drug development. The research into these derivatives points towards their potential application in designing compounds with specific biological activities, such as antimitotic agents, which inhibit cell division by acting on microtubules, thus offering pathways for cancer treatment research (Postovskii et al., 1977), (Temple, 1990).

Agricultural Chemistry

In agricultural chemistry, the compound's derivatives have been explored for their herbicidal activities, presenting a new series of compounds that show promise in controlling weed growth. Such research not only contributes to our understanding of plant biology but also aids in the development of more effective and environmentally friendly herbicides. This opens up possibilities for improving crop yields and food production efficiency (Xu et al., 2008).

Pharmacology and Medicinal Chemistry

Further extending into the realm of pharmacology and medicinal chemistry, this compound and its analogs have been explored for their potential as antianxiety agents. These studies are crucial in the ongoing search for new therapeutic agents with improved efficacy and safety profiles. The research underscores the compound's relevance in developing medications aimed at treating anxiety disorders, showcasing the broad applicability of this chemical scaffold in drug discovery (Anzini et al., 2008).

Materials Science

In materials science, derivatives of this compound have been studied for their electrochemical and electrochromic properties. This research has implications for developing new materials for electronic devices, including sensors, displays, and energy storage systems. The ability of these compounds to undergo reversible redox reactions makes them valuable for creating smart materials and technologies (Hu et al., 2013).

Mechanism of Action

Target of Action

It’s worth noting that pyridazine derivatives, which this compound is a part of, have been shown to interact with a wide range of biological targets and exhibit various physiological effects .

Mode of Action

Pyridazine derivatives have been utilized in medicinal chemistry against a range of biological targets and physiological effects .

Biochemical Pathways

Pyridazine derivatives have been shown to possess a wide range of pharmacological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

Pyridazine derivatives have been shown to exhibit a wide range of anticipated biological properties .

Action Environment

One study showed that a synthesized pyridazinone analog demonstrated anti-corrosion characteristics on carbon steel in a 1-m hcl medium .